Cas no 956-13-8 (4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline)

• Product Name: 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline
• CAS No: 956-13-8
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• MDL: MFCD04623528
• CID: 812130
• PubChem ID: 2398100
• Update Time: 2025-10-28

4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1H-benzimidazol-2-ylthio)-
• 4-(1H-benzimidazol-2-ylsulfanyl)aniline
• 4-(1H-benzimidazol-2-ylthio)aniline
• 2-(4-aminophenylthio)benzimidazole
• 2-<4-Amino-phenylmercapto>-benzimidazol
• 2-p-Aminophenylthio-benzimidazol
• 4-(1H-benzoimidazol-2-ylsulfanyl)-aniline
• HMS2695P24
• SR-01000047314-1
• EN300-08695
• Benzenamine, 4-(1H-benzimidazol-2-ylthio)-
• 4-((1H-Benzo[d]imidazol-2-yl)thio)aniline
• CHEMBL1329405
• CS-0221250
• SMR000384405
• SR-01000047314
• MLS001006827
• 4-(1H-1,3-benzodiazol-2-ylsulfanyl)aniline
• 956-13-8
• SCHEMBL14112761
• Z56946055
• J-513211
• DTXSID80368493
• AKOS000118662
• MFCD04623528
• XH0182
• G19731
• 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline

• MDL： MFCD04623528
• Inchi： 1S/C13H11N3S/c14-9-5-7-10(8-6-9)17-13-15-11-3-1-2-4-12(11)16-13/h1-8H,14H2,(H,15,16)
• InChI Key： GHVGNUODYYVYNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 241.06700
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.00000
• LogP: 3.87750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline

Recent Advances in the Study of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline (CAS: 956-13-8) and Its Applications in Chemical Biology and Medicine

The compound 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline (CAS: 956-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of interest is the compound's ability to act as a potent inhibitor of specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline exhibit strong inhibitory activity against kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of these kinases. These findings suggest that the compound could serve as a promising lead for the development of targeted cancer therapies.

Another notable application of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline is its potential in antimicrobial drug development. A recent preprint on bioRxiv reported that the compound and its analogs display significant activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high yields. This methodological improvement is particularly relevant for industrial-scale production, ensuring that the compound can be synthesized sustainably for further research and potential commercialization.

In conclusion, 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)aniline (CAS: 956-13-8) represents a multifaceted compound with significant potential in drug discovery and development. Its diverse biological activities, coupled with recent advancements in synthesis methodologies, position it as a valuable asset in the fight against various diseases. Future research directions may include further structure-activity relationship studies, in vivo efficacy testing, and exploration of combination therapies. The compound's versatility underscores its importance in the evolving landscape of chemical biology and medicinal chemistry.